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Compound of Interest

Compound Name: 3,3'-Thiodipropionitrile

Cat. No.: B089633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in chemical research, development,

and manufacturing. The solvent's physical and chemical properties can significantly influence

reaction rates, yields, and the characteristics of the final product. This guide provides a detailed

comparison of two structurally similar dinitrile compounds, 3,3'-Thiodipropionitrile and 3,3'-

Oxydipropionitrile, to assist researchers in making informed decisions for their specific

applications.

Physicochemical Properties: A Head-to-Head
Comparison
A summary of the key physical and chemical properties of 3,3'-Thiodipropionitrile and 3,3'-

Oxydipropionitrile is presented below. These properties are fundamental to understanding their

behavior as solvents.
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Property 3,3'-Thiodipropionitrile 3,3'-Oxydipropionitrile

CAS Number 111-97-7[1][2] 1656-48-0[3]

Molecular Formula C₆H₈N₂S[1] C₆H₈N₂O[3]

Molecular Weight 140.21 g/mol [1] 124.14 g/mol [3]

Appearance
Clear colorless to slightly

yellow liquid[1]

Colorless or pale yellow oily

liquid[3]

Density 1.11 g/mL at 25 °C[2] 1.043 g/mL at 25 °C[3]

Melting Point 24-25 °C[2] -26 °C[3]

Boiling Point 191-194 °C at 7 mmHg[2] 167-174 °C[3]

Refractive Index n20/D 1.499[2] n20/D 1.441[3]

Solubility
Preservative, selective solvent,

chromatography.[1][2]

Soluble in ethanol, acetone,

chloroform, and water;

insoluble in carbon

tetrachloride.[3]

Experimental Protocols
The data presented in this guide is based on standard experimental techniques for determining

the physicochemical properties of liquid compounds.

1. Determination of Physical Properties:

Density: Measured using a calibrated pycnometer or a digital density meter at a specified

temperature (e.g., 25 °C).

Melting and Boiling Points: Determined using a calibrated melting point apparatus or by

distillation under controlled pressure, respectively.

Refractive Index: Measured using a refractometer at a specific wavelength (typically the

sodium D-line, 589 nm) and temperature (e.g., 20 °C).

2. Solubility Assessment:
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A qualitative assessment of solubility can be performed by adding a small, measured amount of

the solute to a specific volume of the solvent in a test tube. The mixture is then agitated and

observed for the dissolution of the solute. For quantitative analysis, techniques such as

gravimetric analysis after evaporation of the solvent or spectroscopic methods can be

employed to determine the concentration of the dissolved solute in a saturated solution.

Logical Relationship of Properties to Solvent
Performance
The selection of a solvent is guided by a logical consideration of its properties in relation to the

intended application. The following diagram illustrates the key relationships between the

fundamental properties of a solvent and its performance characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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